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Compound of Interest

Compound Name: IR-775 chloride

CAS No.: 199444-11-6

Cat. No.: B1148869 Get Quote

This guide provides a comprehensive technical overview of IR-775 chloride, a near-infrared

(NIR) cyanine dye. Tailored for researchers, scientists, and professionals in drug development,

this document delves into the core chemical structure, physicochemical and spectral properties,

and key applications of this versatile fluorophore. The content is structured to offer not just

data, but also insights into the practical application and scientific rationale behind its use.

Introduction to IR-775 Chloride: A Near-Infrared
Workhorse
IR-775 chloride is a heptamethine cyanine dye that absorbs and emits light in the near-

infrared spectrum. This spectral window (700-900 nm) is particularly advantageous for

biological imaging, as it minimizes interference from autofluorescence of biological tissues and

allows for deeper tissue penetration of light.[1] These characteristics have positioned IR-775
chloride and similar NIR dyes as valuable tools in a range of biomedical research applications,

from cellular imaging to in vivo studies.[2]

Chemical Identity and Physicochemical Properties
A thorough understanding of the chemical and physical properties of IR-775 chloride is

fundamental to its effective application.
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The structural backbone of IR-775 chloride features two indoline rings connected by a

polymethine chain, a common characteristic of cyanine dyes. The extended conjugated system

is responsible for its absorption and fluorescence properties in the NIR region.

Systematic IUPAC Name: 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-

ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,3,3-trimethyl-3H-indolium chloride[3]

The chemical structure can be visualized as follows:

Caption: Chemical Structure of IR-775 Chloride

Physicochemical Data
A summary of the key physicochemical properties of IR-775 chloride is provided in the table

below. This data is essential for sample preparation and for understanding the behavior of the

dye in different experimental conditions.

Property Value Source(s)

CAS Number 199444-11-6

Molecular Formula C₃₂H₃₆Cl₂N₂

Molecular Weight 519.55 g/mol

Appearance
Green to dark green

solid/crystal

Melting Point 208-215 °C

Solubility
Soluble in organic solvents

such as DMSO and DMF.
[4][5]

Spectral Properties: The Key to Application
The utility of IR-775 chloride as a fluorescent probe is defined by its spectral characteristics.
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Spectral Property Value Solvent Source(s)

Absorption Maximum

(λ_max_)
~775 nm Methanol

Emission Maximum

(λ_em_)
~775 nm Not specified

Molar Extinction

Coefficient (ε)
≥ 240,000 M⁻¹cm⁻¹ Methanol

Fluorescence

Quantum Yield

(Φ_F_)

Data not readily

available; typically low

for heptamethine

cyanine dyes in

aqueous solutions.

- [1]

Expert Insight: The relatively low quantum yield of many heptamethine cyanine dyes in

aqueous environments can be attributed to non-radiative decay pathways. However, their high

molar extinction coefficients still allow for bright signals, especially when localized in specific

cellular compartments or conjugated to targeting moieties. The photostability of cyanine dyes

can also be a concern, as they are prone to photobleaching upon intense or prolonged light

exposure.[6][7]

Applications in Research and Development
The unique spectral properties of IR-775 chloride make it a valuable tool in several areas of

biomedical research.

In Vivo Imaging
The NIR absorption and emission profile of IR-775 chloride allows for deep tissue imaging with

reduced background signal, making it suitable for non-invasive in vivo studies in small animal

models.[2] It can be used to track the biodistribution of drug delivery systems or to visualize

tumors.[4][8]
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Preparation

Administration & Imaging Analysis

Formulate IR-775 Chloride
(e.g., in saline with co-solvent)

Intravenous Injection
of IR-775 Chloride

Establish Tumor Model
(e.g., subcutaneous xenograft)

Acquire NIR Fluorescence Images
at various time points

Quantify Signal Intensity
in tumor vs. other organs

Ex vivo imaging of organs
for biodistribution confirmation

Generalized In Vivo Imaging Workflow

Click to download full resolution via product page

Caption: Generalized In Vivo Imaging Workflow

Experimental Protocol: In Vivo Tumor Imaging (Conceptual)

Animal Model: Establish a subcutaneous tumor model in immunocompromised mice.

Probe Preparation: Dissolve IR-775 chloride in a biocompatible solvent (e.g., DMSO) and

then dilute in sterile saline to the desired concentration.

Administration: Inject the IR-775 chloride solution intravenously into the tumor-bearing mice.

Imaging: At various time points post-injection, anesthetize the mice and acquire whole-body

NIR fluorescence images using an in vivo imaging system equipped with appropriate

excitation and emission filters.

Analysis: Quantify the fluorescence intensity in the tumor region and other organs to assess

tumor targeting and biodistribution.

Ex Vivo Confirmation: After the final imaging session, euthanize the animals and excise the

tumor and major organs for ex vivo imaging to confirm the in vivo findings.[8]

Cellular Imaging and Staining
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IR-775 chloride can be used for staining cells for visualization by fluorescence microscopy. Its

lipophilic nature may lead to accumulation in cellular membranes.

Experimental Protocol: General Cell Staining for Fluorescence Microscopy

Cell Culture: Grow cells to the desired confluency on a suitable imaging substrate (e.g.,

glass-bottom dishes or coverslips).

Staining Solution Preparation: Prepare a stock solution of IR-775 chloride in DMSO.

Immediately before use, dilute the stock solution to the final working concentration in a

serum-free cell culture medium or a buffered salt solution (e.g., PBS).

Cell Staining: Remove the culture medium from the cells and wash once with PBS. Add the

staining solution to the cells and incubate for a specified period (e.g., 15-30 minutes) at

37°C, protected from light.

Washing: Remove the staining solution and wash the cells two to three times with PBS to

remove unbound dye.

Fixation (Optional): If required, fix the cells with a suitable fixative such as 4%

paraformaldehyde in PBS for 10-15 minutes at room temperature.[9]

Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate

mounting medium. Image the cells using a fluorescence microscope equipped with a NIR

laser or light source and a corresponding emission filter.[10]

Photodynamic Therapy (PDT)
Upon excitation with light of a specific wavelength, photosensitizers like IR-775 chloride can

generate reactive oxygen species (ROS), which are cytotoxic and can be harnessed for

therapeutic purposes, such as in photodynamic therapy (PDT) for cancer treatment.[11] The

mechanism generally involves the photosensitizer absorbing a photon, leading to the formation

of an excited singlet state, which can then undergo intersystem crossing to a longer-lived triplet

state. This triplet state can then transfer its energy to molecular oxygen, generating highly

reactive singlet oxygen (a Type II mechanism) or participate in electron transfer reactions to

produce other ROS (a Type I mechanism).[5][12][13]
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Mechanism of ROS Generation in PDT:

Caption: Simplified PDT Mechanism

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity and performance of IR-775
chloride.

Storage: Store the solid compound in a cool, dark, and dry place. Solutions, especially in

protic solvents, should be prepared fresh and protected from light to minimize degradation.

Safety: Wear appropriate personal protective equipment (PPE), including gloves and safety

glasses, when handling the compound. Avoid inhalation of dust and contact with skin and

eyes.

Conclusion
IR-775 chloride is a valuable near-infrared cyanine dye with significant potential in biomedical

research, particularly in the fields of in vivo imaging and as a photosensitizer. Its favorable

spectral properties allow for deep tissue imaging with high signal-to-noise ratios. While further

research is needed to fully characterize its quantum yield, photostability, and toxicological

profile, the existing data and its successful application in various studies underscore its

importance as a tool for advancing our understanding of biological processes and developing

novel therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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